molecular formula C10H10BrClO3 B8637123 Methyl 2-(2-bromo-4-chlorophenoxy)propanoate

Methyl 2-(2-bromo-4-chlorophenoxy)propanoate

Cat. No. B8637123
M. Wt: 293.54 g/mol
InChI Key: OOBMBUFYQPVSSQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(2-bromo-4-chlorophenoxy)propanoate is a useful research compound. Its molecular formula is C10H10BrClO3 and its molecular weight is 293.54 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 2-(2-bromo-4-chlorophenoxy)propanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 2-(2-bromo-4-chlorophenoxy)propanoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Methyl 2-(2-bromo-4-chlorophenoxy)propanoate

Molecular Formula

C10H10BrClO3

Molecular Weight

293.54 g/mol

IUPAC Name

methyl 2-(2-bromo-4-chlorophenoxy)propanoate

InChI

InChI=1S/C10H10BrClO3/c1-6(10(13)14-2)15-9-4-3-7(12)5-8(9)11/h3-6H,1-2H3

InChI Key

OOBMBUFYQPVSSQ-UHFFFAOYSA-N

Canonical SMILES

CC(C(=O)OC)OC1=C(C=C(C=C1)Cl)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-bromo-4-chlorophenol (250 mg; 1.21 mmol) and methyl-2-bromopropionate (VWR; 135 μL, 1.21 mmol) in DME (5 mL) was treated with K2CO3 (250 mg, 1.81 mmol) and refluxed for 18 hours. The reaction mixture was filtered, the filtrate was concentrated and purified by flash column chromatography (silica), eluting with heptane containing increasing amounts of EtOAc. The title compound was obtained as a yellow liquid (306 mg; 87%).
Quantity
250 mg
Type
reactant
Reaction Step One
Quantity
135 μL
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
250 mg
Type
reactant
Reaction Step Two

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